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Compound of Interest

Compound Name: 1-Bromo-4-iodobenzene

Cat. No.: B050087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-4-iodobenzene is a halogenated aromatic hydrocarbon that serves as a versatile

intermediate in organic synthesis. Its unique structure, featuring two different halogen atoms at

the para positions of a benzene ring, allows for selective functionalization, making it a valuable

building block in the synthesis of complex organic molecules, including pharmaceuticals and

materials for electronics.[1] This guide provides an in-depth overview of the physical properties

of 1-bromo-4-iodobenzene, complete with experimental protocols and visualizations to

support laboratory research and development.

Core Physical Properties
The physical characteristics of 1-bromo-4-iodobenzene are crucial for its handling, storage,

and application in chemical reactions. A summary of its key physical properties is presented in

the table below.
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Property Value Reference

Molecular Formula C₆H₄BrI [1][2]

Molecular Weight 282.90 g/mol [1][2]

Appearance

White to off-white or pale

yellow crystalline solid/powder.

[1]

[1]

Melting Point
88-92 °C, 89-91 °C[1], 91

°C[2], 92 °C[3]
[1][2][3]

Boiling Point 120-122 °C at 14 mmHg [1]

Solubility

Insoluble in water. Soluble in

organic solvents such as

acetone, chloroform, diethyl

ether, and ethanol.[1][4]

[1][4]

CAS Number 589-87-7

Experimental Protocols
The following sections detail representative experimental methodologies for the determination

of the key physical properties of organic compounds like 1-bromo-4-iodobenzene.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point is a fundamental property used for identification and purity assessment.

Methodology: Capillary Method

Sample Preparation: A small amount of the finely powdered, dry sample of 1-bromo-4-
iodobenzene is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-

3 mm.
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Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a

Thiele tube filled with mineral oil or a modern melting point apparatus with a heated block).

Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per

minute as the melting point is approached.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire sample becomes a clear liquid (the

completion of melting) are recorded. This range is reported as the melting point. For pure

compounds, this range is typically narrow (0.5-1 °C).

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. It is a key physical constant for the characterization of liquid compounds.

Since 1-bromo-4-iodobenzene is a solid at room temperature, its boiling point is typically

determined under reduced pressure to prevent decomposition at high temperatures.

Methodology: Distillation Method (under reduced pressure)

Apparatus Setup: A small quantity of 1-bromo-4-iodobenzene is placed in a distillation flask.

The flask is connected to a condenser, a receiving flask, and a vacuum source. A

thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask leading to the condenser.

Pressure Reduction: The pressure inside the apparatus is reduced to the desired value (e.g.,

14 mmHg) using a vacuum pump.

Heating: The distillation flask is gently heated.

Observation: The temperature is recorded when the liquid begins to boil and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point at the

recorded pressure.

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of 1-bromo-4-iodobenzene (e.g., 10 mg) is

placed in a test tube.

Solvent Addition: A small volume of the solvent to be tested (e.g., 1 mL of water, ethanol,

etc.) is added to the test tube.

Observation: The mixture is agitated and observed to see if the solid dissolves completely. If

it dissolves, the compound is considered soluble in that solvent under the tested conditions.

If it does not dissolve, it is deemed insoluble. For 1-bromo-4-iodobenzene, it would be

observed to be insoluble in water but soluble in various organic solvents.[1][4]

Visualizations
Synthesis of 1-Bromo-4-iodobenzene
The most common laboratory synthesis of 1-bromo-4-iodobenzene involves the diazotization

of 4-bromoaniline followed by a Sandmeyer-type reaction with potassium iodide.[5]

Step 1: Diazotization
Step 2: Sandmeyer Reaction

4-Bromoaniline NaNO2 / H2SO4
(0-5 °C)

4-Bromobenzenediazonium
Sulfate Potassium Iodide (KI)

Addition
1-Bromo-4-iodobenzene

Formation

Click to download full resolution via product page

Caption: Synthetic pathway for 1-Bromo-4-iodobenzene.

Experimental Workflow for Melting Point Determination
The logical flow of determining the melting point of a solid organic compound.
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Caption: Workflow for melting point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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